Cas no 98604-39-8 (3,4-Dinitrobenzamide)

• Product Name: 3,4-Dinitrobenzamide
• CAS No: 98604-39-8
• MF: C₇H₅N₃O₅
• MW: 211.131701231003
• CID: 750541
• PubChem ID: 22411155
• Update Time: 2025-05-28

3,4-Dinitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3,4-dinitro-
• 3,4-Dinitrobenzamide
• HH-0716
• DTXSID50625565
• 98604-39-8
• MFCD26383470
• AKOS025393380
• SCHEMBL1254186

• MDL： MFCD26383470
• Inchi： 1S/C7H5N3O5/c8-7(11)4-1-2-5(9(12)13)6(3-4)10(14)15/h1-3H,(H2,8,11)
• InChI Key： CZJXPRIRONCXCN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1)[N+](=O)[O-])[N+](=O)[O-])N

Computed Properties

• Exact Mass: 211.02292027g/mol
• Monoisotopic Mass: 211.02292027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 401.1±30.0 °C at 760 mmHg
• Flash Point: 196.4±24.6 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3,4-Dinitrobenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)